![molecular formula C14H20N2O4 B6179843 5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid CAS No. 2639412-85-2](/img/no-structure.png)
5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid
Overview
Description
5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid involves the protection of the amine group, followed by the cyclization of the protected amine with a carboxylic acid. The tert-butoxycarbonyl (Boc) group is used as the protecting group for the amine, and the carboxylic acid used for cyclization is 2-bromoacetic acid. The Boc group is then removed to yield the final product.", "Starting Materials": [ "2-bromoacetic acid", "tert-butylamine", "diisopropylcarbodiimide (DIC)", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "acetic anhydride", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "brine" ], "Reaction": [ "Step 1: Protection of tert-butylamine with Boc group using DIC and DMF as solvent", "Step 2: Cyclization of protected amine with 2-bromoacetic acid using TEA as base and DMF as solvent", "Step 3: Removal of Boc group using HCl in ethyl acetate", "Step 4: Neutralization of the solution with NaOH and extraction with ethyl acetate", "Step 5: Drying of the organic layer and evaporation of the solvent to yield the final product" ] } | |
CAS No. |
2639412-85-2 |
Molecular Formula |
C14H20N2O4 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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